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Compound of Interest

Compound Name: 4-Undecanone

Cat. No.: B080912

This technical guide provides a detailed spectroscopic characterization of 4-undecanone
(C11H220), a saturated aliphatic ketone. An understanding of its spectral properties is essential
for professionals in flavor and fragrance chemistry, where it is used for its fatty and fruity notes,
as well as in chemical synthesis and quality control. This document synthesizes data from
Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) to provide a
holistic and validated structural elucidation, explaining the causal relationships between
molecular structure and spectral output.

Molecular Structure and Overview

4-Undecanone is a ketone with a carbonyl group at the C4 position of an eleven-carbon chain.
This specific placement of the carbonyl functional group is the primary determinant of the
molecule's chemical properties and its characteristic spectral signature. The lack of conjugation
or significant ring strain results in spectral data that are highly representative of a simple
aliphatic ketone.
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 To cite this document: BenchChem. [A Comprehensive Spectroscopic Analysis of 4-
Undecanone: An In-Depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080912#4-undecanone-spectral-data-nmr-ir-mass-
spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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